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This technical guide provides a comprehensive overview of recently discovered novel phases
in the iron-yttrium (Fe-Y) system and its related ternaries. It is intended for researchers and
professionals in materials science, chemistry, and physics, offering detailed experimental
protocols, quantitative data, and visual representations of experimental workflows and phase
relationships. The focus is on providing a foundational understanding of the synthesis and
characteristics of these new materials.

Introduction to Iron-Yttrium Systems

The binary iron-yttrium (Fe-Y) system is well-known for its rich variety of intermetallic
compounds, which exhibit interesting magnetic and structural properties. These materials have
potential applications in permanent magnets, data storage, and other advanced technologies.
While the foundational Fe-Y phase diagram has been established, research continues to
uncover new phases, particularly when introducing a third element to form ternary compounds.
This guide focuses on the most recent discoveries in this area, providing a technical foundation
for further research and development.

Newly Discovered Ternary Iron-Yttrium-Zirconium
Phases
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Recent experimental investigations into the iron-zirconium-yttrium (Fe-Zr-Y) ternary system
have led to the discovery of two novel ternary compounds: 13-Fe3ZrY and t4-Fel0Zr5Y2[1][2].
These discoveries expand the known phase space of Fe-Y based alloys and offer new avenues
for materials design.

The following table summarizes the key quantitative data for the newly discovered ternary
phases as identified in the Fe-Zr-Y system at different annealing temperatures.

Annealing .
Phase Formula Composition (at.%)
Temperature (K)

13 Fe3ZrY 973 Fe: 60, Zr: 20, Y: 20
Fe: 58.8, Zr: 29.4, Y:
4 Fel0zr5Y2 973
11.8
13 Fe3zZrY 1073 Fe: 60, Zr: 20, Y: 20
Fe: 58.8, Zr: 29.4, Y:
1! Fel0zr5Y2 1073

11.8

The synthesis of the novel 13-Fe3ZrY and 14-Fel0Zr5Y2 phases was achieved through a
systematic experimental procedure involving arc melting and subsequent annealing[1][2].

Starting Materials:

e lron rod (99.99 wt.%)

e Zirconium rod (99.99 wt.%)

e Yttrium block (99.99 wt.%)

Alloy Preparation:

o The raw materials were weighed to a total of approximately 12 g with an accuracy of £0.005
g.

e The materials were placed in a non-expendable arc melting furnace under a high-purity
argon atmosphere.
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e A sponge titanium button was used as an oxygen getter to prevent oxidation during melting.
« Each alloy button was re-melted at least four times to ensure compositional homogeneity.
Annealing:

e The prepared alloy samples were sealed in quartz tubes under a high-purity argon
atmosphere.

o Samples were annealed at either 973 K for 90 days or 1073 K for 60 days to achieve phase
equilibrium[1].

e Following annealing, the samples were quenched in ice water to preserve the high-
temperature phase structures.

Characterization:

e The constituent phases and their compositions were determined using Scanning Electron
Microscopy (SEM), Electron Probe Microanalysis (EPMA) with Energy Dispersive X-ray
Spectroscopy (EDS), and X-ray Diffraction (XRD)[1].

Established Binary Iron-Yttrium Phases

For context, the following table summarizes the well-established intermetallic compounds in the
binary Fe-Y system.

Crystal Space Pearson
Phase Formula Prototype

System Group Symbol
Rhombohedr

Fel7Y?2 | R-3m hR57 Th2zZn17
a

Fe23Y6 Cubic Fm-3m cF116 Mn23Th6
Rhombohedr

Fe3Y | R-3m hR36 PuNi3
a

Fe2Y Cubic Fd-3m cF24 Cu2Mg
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Visualizations

The following diagram illustrates the experimental workflow for the synthesis and
characterization of the novel Fe-Zr-Y ternary phases.

Experimental Workflow for Novel Fe-Zr-Y Ternary Phase Synthesis

Alloy Preparation

Weighing of Fe, Zr, Y

Arc Melting under Argon

Re-melting (=4 times)

Sample Preparation

Heat Treatment

Sealing in Quartz Tubes

Annealing (973K or 1073K)

Ice Water Quenching

SEM EPMA-EDS XRD
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Caption: Workflow for the synthesis and analysis of novel Fe-Zr-Y alloys.

This diagram shows the relationship between the constituent elements and the resulting binary
and novel ternary compounds.

Phase Relationships in the Fe-Zr-Y System

Fe-Y Binary Phases Fe-Zr Binary Phases

(e.g., Fel7Y2, Fe2Y) (e.g., Fe2zr) Zr-Y Binary Phases

Novel Ternary Phases

(13-Fe3ZrY, 14-Fel0Zr5Y2)

Click to download full resolution via product page

Caption: Formation of novel ternary phases from binary systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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